Cas no 321435-99-8 (7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine)

• Product Name: 7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine
• CAS No: 321435-99-8
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD16294555
• CID: 1091265
• PubChem ID: 12148829
• Update Time: 2025-11-02

7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride
• 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine,hydrochloride
• 7-Bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepine
• 7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine

• MDL： MFCD16294555
• Inchi： 1S/C10H12BrN/c11-9-4-5-10-8(7-9)3-1-2-6-12-10/h4-5,7,12H,1-3,6H2
• InChI Key： RFJIXWJKZNGFLA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCCCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine

Comprehensive Overview of 7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine (CAS No. 321435-99-8): Properties, Applications, and Research Insights

7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine (CAS No. 321435-99-8) is a specialized organic compound belonging to the benzobazepine class, a structural motif of significant interest in medicinal chemistry and material science. This brominated derivative features a unique seven-membered azepine ring fused to a benzene core, offering distinct electronic and steric properties. Researchers and industries value this compound for its potential as a pharmacophore in drug discovery, particularly in modulating central nervous system (CNS) targets, given the structural resemblance to bioactive heterocyclic compounds.

The compound’s molecular formula (C₁₀H₁₂BrN) and molecular weight (226.11 g/mol) underscore its moderate lipophilicity, a trait critical for bioavailability in drug design. Recent studies highlight its utility as a building block for synthesizing dopamine receptor ligands or serotonin modulators, aligning with trends in neurodegenerative disease research. Notably, the bromine substituent at the 7-position enhances reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura), making it a versatile intermediate in palladium-catalyzed transformations.

In the context of green chemistry, 7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine has garnered attention for its role in sustainable synthesis. With rising demand for eco-friendly catalysts and atom-efficient protocols, researchers explore its use in tandem with biodegradable solvents or microwave-assisted reactions to minimize waste. This aligns with the pharmaceutical industry’s push toward PAT (Process Analytical Technology) and continuous manufacturing.

From a spectroscopic characterization perspective, the compound exhibits distinct NMR peaks (e.g., ¹H NMR: δ 7.2–7.4 ppm for aromatic protons) and UV-Vis absorption maxima near 280 nm, aiding in purity assessment. Analytical techniques like HPLC-MS and X-ray crystallography further validate its structural integrity, a priority for quality-by-design (QbD) frameworks in API development.

Emerging applications include its exploration in optoelectronic materials, where the benzobazepine core contributes to charge transport properties. With the global focus on organic semiconductors for flexible electronics, this compound’s π-conjugated system and halogenated reactivity position it as a candidate for OLEDs or photovoltaic devices.

Frequently searched questions like "What are the synthetic routes for 7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine?" or "How does bromination affect benzobazepine bioactivity?" reflect user interest in its structure-activity relationships (SAR). Addressing these, recent patents disclose one-pot cyclization methods using Pd/Cu bimetallic systems, while computational studies (DFT calculations) predict enhanced binding affinities for GPCRs.

Regulatory-wise, the compound is not classified as hazardous under GHS, but proper laboratory handling (e.g., glove boxes for air-sensitive steps) is advised. Its storage conditions (2–8°C under inert atmosphere) and shelf life (≥24 months) are critical for industrial scalability, a topic trending in CDMO forums.

In summary, 7-Bromo-2,3,4,5-tetrahydro-1H-benzobazepine (CAS No. 321435-99-8) bridges multiple disciplines—from precision medicine to advanced materials. Its adaptability to high-throughput screening and catalysis ensures enduring relevance, particularly as the scientific community prioritizes fragment-based drug design and circular chemistry principles.